Cas no 7150-30-3 (2-chloropyrimidine-4,6-dicarboxamide)

• Product Name: 2-chloropyrimidine-4,6-dicarboxamide
• CAS No: 7150-30-3
• MF: C₆H₅ClN₄O₂
• MW: 200.582499265671
• CID: 1750424
• PubChem ID: 250943
• Update Time: 2025-04-21

2-chloropyrimidine-4,6-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloropyrimidine-4,6-dicarboxamide
• AC1Q5FWW
• AR-1E0775
• 2-Chloro-4,6-dicarbamoylpyrimidin
• MLS000736778
• HMS2885J17
• NSC70959
• AC1L5IQZ
• CTK5D4420
• 2-chloro-pyrimidine-4,6-dicarboxylic acid diamide
• AC1Q5FWW; AR-1E0775; 2-Chloro-4,6-dicarbamoylpyrimidin; MLS000736778; HMS2885J17; NSC70959; AC1L5IQZ; CTK5D4420; 2-chloro-pyrimidine-4,6-dicarboxylic acid diamide;
• NSC-70959
• DTXSID40290766
• CHEMBL1445172
• SMR000528322
• 7150-30-3
• SCHEMBL14358700

• Inchi： 1S/C6H5ClN4O2/c7-6-10-2(4(8)12)1-3(11-6)5(9)13/h1H,(H2,8,12)(H2,9,13)
• InChI Key： ZYWSYFLWTQEGRJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(N)=O)=CC(C(N)=O)=N1

Computed Properties

• Exact Mass: 200.01025
• Monoisotopic Mass: 200.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.601
• Boiling Point: 592.4°C at 760 mmHg
• Flash Point: 312.1°C
• Refractive Index: 1.641
• PSA: 111.96
• LogP: 0.72840